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Compound Name: Lithium nickel oxide (LiNiO2)

CAS No.: 12031-65-1

Cat. No.: B084299

Get Quote

Pure LiNiO₂ is an attractive cathode material due to its high theoretical capacity (~275 mAh/g)

and lower cost compared to cobalt-based counterparts. However, its practical application is

hindered by significant capacity fading and thermal instability. These issues stem from a

cascade of intertwined degradation mechanisms that occur both within the bulk material and at

its surface. Understanding these root causes is the first step in effective troubleshooting.

The primary degradation pathways include:

Structural Phase Transitions: During high states of charge (high voltage), LiNiO₂ undergoes

a series of phase transitions from its initial hexagonal (H1) structure to monoclinic (M), H2,

and finally a highly unstable H3 phase.[1] The H2 to H3 transition, in particular, involves a

significant and abrupt lattice parameter change, which can induce mechanical stress and

microcracks in the particles.[2]

Surface Reconstruction: The surfaces of LiNiO₂ particles are highly reactive. Upon cycling,

especially to high voltages, the surface can undergo irreversible reconstruction. This involves

oxygen loss from the lattice, leading to the reduction of Ni³⁺ to Ni²⁺.[3][4] These changes
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result in the formation of an electrochemically inactive, rock-salt-like (NiO-like) surface layer

that impedes Li⁺ diffusion and increases impedance.[5][6]

Cation Mixing: The similarity in ionic radii between Li⁺ (0.76 Å) and Ni²⁺ (0.69 Å) facilitates

"cation mixing," where Ni²⁺ ions migrate into the lithium layers. This is particularly prevalent

in Ni-rich materials and is exacerbated by surface degradation.[7] This defect structure

blocks Li⁺ diffusion pathways, leading to reduced rate capability and capacity loss.[6]

Electrolyte Side Reactions: The highly oxidative nature of the delithiated LiₓNiO₂ surface,

especially at high potentials, can trigger decomposition of the electrolyte.[8] These reactions

consume active lithium, form a resistive cathode-electrolyte interphase (CEI), and can

generate gas (e.g., CO₂, O₂), which is a major safety concern.[9] Proton transfer from the

electrolyte to the cathode surface can further accelerate Ni dissolution and structural

degradation.[10][11]

These mechanisms are not independent but are part of a feedback loop, as illustrated below.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://nagoya.repo.nii.ac.jp/record/18689/files/J_Electrochem_Soc_2009-Muto-A371-7.pdf
https://www.researchgate.net/publication/234848940_Capacity-Fading_Mechanisms_of_LiNiO2-Based_Lithium-Ion_Batteries_II_Diagnostic_Analysis_by_Electron_Microscopy_and_Spectroscopy
https://pubs.rsc.org/en/content/articlelanding/2014/ta/c4ta00637b
https://www.researchgate.net/publication/234848940_Capacity-Fading_Mechanisms_of_LiNiO2-Based_Lithium-Ion_Batteries_II_Diagnostic_Analysis_by_Electron_Microscopy_and_Spectroscopy
https://pmc.ncbi.nlm.nih.gov/articles/PMC11492167/
https://www.osti.gov/servlets/purl/1877888
https://pubmed.ncbi.nlm.nih.gov/39366002/
https://pubs.acs.org/doi/10.1021/acsami.4c10458
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


High Voltage Cycling
(> 4.1 V vs Li/Li⁺)

H2 → H3 Phase Transition
Anisotropic Lattice Strain

Surface Oxygen Loss Electrolyte Oxidation
& Gas Generation

Particle Microcracking

Capacity Fading

loss of contact

Exposure of Fresh
Reactive Surfaces

Li⁺/Ni²⁺ Cation Mixing

promotes

Surface Reconstruction
(NiO-like Layer)

Ni³⁺ → Ni²⁺

Impedance Growth

blocks Li⁺ pathblocks Li⁺ path

forms resistive CEI

accelerates accelerates

Click to download full resolution via product page

Caption: Interconnected degradation pathways in LiNiO₂ cathodes.
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Troubleshooting Guide: Experimental Issues &
Solutions
This section addresses specific problems you may encounter during your experiments in a

question-and-answer format.

Issue 1: Rapid capacity drop within the first 10-20 cycles.

Question: My LiNiO₂/Li half-cell shows a promising initial capacity, but it fades by over 15%

within the first 20 cycles, even at a moderate C/10 rate. What's the likely cause?

Answer: This rapid initial fade is characteristic of aggressive surface degradation and/or

structural instability triggered by the cycling conditions. The primary suspects are the upper

cutoff voltage and residual moisture in your cell components.

Causality: Cycling LiNiO₂ to high voltages (e.g., > 4.2 V vs. Li/Li⁺) is known to accelerate

the detrimental H2-H3 phase transition and surface reconstruction.[9][12] Any residual

moisture (H₂O) in the electrolyte or on the electrode surfaces can react with the LiPF₆ salt

to form hydrofluoric acid (HF). HF chemically attacks the cathode surface, accelerating the

degradation cascade.[6]

Troubleshooting Protocol:

Verify Component Dryness: Ensure all components (cathode, separator, gaskets) are

rigorously dried under vacuum. Cathodes should be dried at ~120 °C overnight in a

vacuum oven immediately before transferring to an argon-filled glovebox.[1]

Reduce Upper Cutoff Voltage: As a diagnostic test, assemble a new cell and limit the

upper cutoff voltage to 4.1 V. If the early-cycle stability improves dramatically, it confirms

that high-voltage stress is a primary contributor.

Perform dQ/dV Analysis: Plot the differential capacity (dQ/dV) versus voltage for your

cycling data. A rapid decrease in the intensity or a shift in the position of the redox

peaks associated with the H2-H3 phase transition (typically at the highest state of

charge) indicates severe structural degradation.[2]
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Post-mortem SEM: Disassemble a faded cell inside a glovebox and examine the LiNiO₂

particles with Scanning Electron Microscopy (SEM). Look for evidence of microcracking

on the particle surfaces, a tell-tale sign of mechanical stress from phase transitions.[9]

Issue 2: Continuously increasing cell polarization and impedance.

Question: My cell's voltage curves show a growing gap between charge and discharge

(polarization) with each cycle. Electrochemical Impedance Spectroscopy (EIS) confirms a

steady increase in charge-transfer resistance. What's happening?

Answer: This is a classic symptom of interfacial degradation. You are likely observing the

combined effect of a thickening Cathode-Electrolyte Interphase (CEI) and the formation of an

insulating rock-salt phase on the LiNiO₂ surface.[5][13]

Causality: The highly oxidizing potential of the charged LiNiO₂ surface promotes

continuous electrolyte decomposition, forming a resistive film (the CEI).[8] Simultaneously,

oxygen loss from the near-surface region leads to the formation of an electrochemically

inactive NiO-like rock-salt layer.[6] Both layers act as barriers to Li⁺ ion transfer between

the electrolyte and the active material, increasing the charge-transfer resistance.

Troubleshooting Protocol:

Systematic EIS Analysis: Run EIS at the end of every 10th discharge cycle at a

consistent state of charge (e.g., 50% SOC). Fit the resulting Nyquist plots to an

equivalent circuit model to quantify the evolution of charge-transfer resistance (R_ct)

and solid-electrolyte interphase resistance (R_sei). A significant increase in R_ct is the

key indicator.

Post-mortem XPS/EELS: Use surface-sensitive techniques on cycled electrodes to

probe the chemical nature of the surface. X-ray Photoelectron Spectroscopy (XPS) can

identify the chemical species in the CEI (e.g., LiF, polycarbonates) and changes in the

Ni oxidation state.[4] Electron Energy Loss Spectroscopy (EELS) coupled with TEM can

provide nanoscale mapping of Ni valence, confirming the presence of Ni²⁺ in a surface

rock-salt phase.[5]

Test Electrolyte Additives: Introduce a small amount (e.g., 1-2 wt%) of an electrolyte

additive known to form a more stable CEI, such as Vinylene Carbonate (VC) or

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.osti.gov/servlets/purl/1877888
https://nagoya.repo.nii.ac.jp/record/18689/files/J_Electrochem_Soc_2009-Muto-A371-7.pdf
https://pubmed.ncbi.nlm.nih.gov/24670975/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11492167/
https://www.researchgate.net/publication/234848940_Capacity-Fading_Mechanisms_of_LiNiO2-Based_Lithium-Ion_Batteries_II_Diagnostic_Analysis_by_Electron_Microscopy_and_Spectroscopy
https://www.researchgate.net/publication/244670730_Origin_of_deterioration_for_LiNiO2_cathode_material_during_storage_in_air
https://nagoya.repo.nii.ac.jp/record/18689/files/J_Electrochem_Soc_2009-Muto-A371-7.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fluoroethylene Carbonate (FEC).[14] Comparing cycling performance with and without

the additive can validate if interfacial stabilization is a viable solution.

Caption: Workflow for diagnosing impedance growth in LiNiO₂ cells.

Issue 3: Poor performance after storage or exposure to air.

Question: My freshly synthesized LiNiO₂ powder performed well, but after storing it for a few

weeks (even in what I thought was a dry environment), the capacity is much lower. Why?

Answer: LiNiO₂ is notoriously sensitive to atmospheric conditions. Exposure to even trace

amounts of moisture and CO₂ in the air will degrade the material.

Causality: The material reacts with H₂O and CO₂ to form lithium carbonate (Li₂CO₃) and

lithium hydroxide (LiOH) on the particle surfaces.[4] This process consumes lithium from

the active material, rendering it inactive. Furthermore, this reaction can trigger the

reduction of surface Ni³⁺ to Ni²⁺, initiating surface degradation even before the material is

placed in a cell.[4] The presence of protons from moisture can also lead to a Li⁺/H⁺

exchange, altering the crystal structure and impeding Li⁺ transport.[15][16]

Troubleshooting Protocol:

Strict Storage Protocol: Always store LiNiO₂ powder inside an argon-filled glovebox with

low H₂O and O₂ levels (<0.5 ppm). If a glovebox is unavailable, store it under vacuum in

a desiccator with fresh, high-quality desiccant, and minimize any exposure to air.

Surface Titration: To quantify the amount of surface lithium compounds (Li₂CO₃, LiOH),

you can perform a simple acid-base titration on a washed sample of the powder. This

can provide a quantitative measure of the degree of surface contamination.

Pre-cycling Heat Treatment: As a recovery attempt, you can try a mild re-annealing of

the degraded powder under an oxygen atmosphere (e.g., 600-700 °C for a few hours) to

remove the surface carbonate/hydroxide layers and potentially restore some of the

structure. Note: This requires careful optimization to avoid further degradation.
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Q1: Why is LiNiO₂ so much more unstable than NCM (LiNiₓMnᵧCo₁₋ₓ₋ᵧO₂) materials?

A1: The presence of Co and Mn in NCM cathodes plays a crucial stabilizing role. Cobalt

helps to suppress the Li/Ni cation mixing and maintain a more ordered layered structure.

Manganese is structurally stable and helps to improve the thermal safety of the material.

Pure LiNiO₂ lacks these stabilizing elements, making it more prone to all the degradation

mechanisms discussed.[17]

Q2: What is the purpose of doping LiNiO₂ with elements like Aluminum (Al) or Cobalt (Co)?

A2: Doping is a key strategy to mitigate the inherent instability of LiNiO₂. For example, in

NCA (LiNi₀.₈Co₀.₁₅Al₀.₀₅O₂), Co serves the purpose mentioned above. Aluminum is

believed to segregate to the particle surface, forming a stable, thin layer of LiAlO₂-like

material that acts as a physical barrier, reducing direct contact between the active material

and the electrolyte and suppressing parasitic side reactions.[17]

Q3: What is the "ideal" voltage window for cycling pure LiNiO₂ to balance capacity and cycle

life?

A3: There is a direct trade-off. For maximum cycle life, a narrow voltage window of

approximately 2.8 V to 4.1 V vs. Li/Li⁺ is often recommended to avoid the most damaging

phase transitions at high states of charge.[9] However, this significantly limits the

accessible capacity. Cycling up to 4.3 V unlocks much higher capacity but at the cost of

rapid degradation.[12] The optimal window depends entirely on the specific application's

requirements for energy density versus longevity.

Key Experimental Protocols
Protocol 1: Standard Coin Cell Assembly for LiNiO₂ Evaluation

Cathode Slurry Prep: Mix LiNiO₂ powder, Super P carbon black, and PVDF binder in an 8:1:1

or 90:5:5 weight ratio. Add NMP solvent and mix in a planetary mixer until a homogeneous,

viscous slurry is formed.

Coating & Drying: Cast the slurry onto aluminum foil using a doctor blade set to the desired

thickness (e.g., 100-150 µm). Dry the electrode sheet in a convection oven at 80-90 °C for at

least 4 hours.
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Electrode Punching & Final Drying: Punch circular electrodes (e.g., 12-15 mm diameter)

from the dried sheet. Transfer the punched electrodes to a vacuum oven and dry at 120 °C

overnight to remove all residual NMP and moisture.

Cell Assembly (in Ar-filled glovebox):

Place the cathode disc in the center of a CR2032 case bottom.

Dispense a controlled amount of electrolyte (e.g., 40-50 µL of 1 M LiPF₆ in EC/DMC) to

wet the cathode surface.

Place a polypropylene/polyethylene separator on top of the cathode.

Add a small amount of additional electrolyte to wet the separator.

Place a lithium metal disc (anode) on the separator.

Add a stainless steel spacer and a spring.

Carefully place the cap on top and crimp the cell with an electric crimper to ensure a

hermetic seal.

Resting: Let the assembled cell rest for at least 12 hours before electrochemical testing to

ensure complete wetting of the electrode.

Data Summary
Table 1: Impact of Upper Cutoff Voltage on LiNiO₂ Performance
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Upper Cutoff
Voltage (V vs.
Li/Li⁺)

Initial Discharge
Capacity (mAh/g)

Capacity Retention
after 100 Cycles
(%)

Primary Fading
Mechanism

4.1 V ~185 > 90%
Slow surface

passivation

4.3 V ~220 < 75%

Irreversible H2-H3

phase transition,

surface

reconstruction[9]

4.6 V ~240 < 50%

Severe structural

collapse, oxygen

release, electrolyte

decomposition[9]

Note: Values are representative and can vary based on material synthesis, electrode loading,

and testing rate.

References
Muto, S., et al. (2009). Capacity-Fading Mechanisms of LiNiO2-Based Lithium-Ion Batteries.

Journal of The Electrochemical Society. Available at: [Link]

Lee, C., et al. (2020). Mechanism of the Loss of Capacity of LiNiO2 Electrodes for Use in

Aqueous Li-Ion Batteries. ACS Applied Materials & Interfaces. Available at: [Link]

Shen, K., et al. (2022). Understanding the Onset of Surface Degradation in LiNiO2

Cathodes. ACS Publications. Available at: [Link]

ACS Applied Materials & Interfaces. (2024). Exploring the Mechanisms of LiNiO2 Cathode

Degradation by the Electrolyte Interfacial Deprotonation Reaction. ACS Publications.

Available at: [Link]

ResearchGate. (2009). Capacity-Fading Mechanisms of LiNiO2-Based Lithium-Ion Batteries

II. Diagnostic Analysis by Electron Microscopy and Spectroscopy. ResearchGate. Available

at: [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.osti.gov/servlets/purl/1877888
https://www.osti.gov/servlets/purl/1877888
https://iopscience.iop.org/article/10.1149/1.3076137
https://pubs.acs.org/doi/10.1021/acsami.0c18157
https://pubs.acs.org/doi/10.1021/acs.chemmater.2c00486
https://pubs.acs.org/doi/10.1021/acsami.4c10458
https://www.researchgate.net/publication/230811984_Capacity-Fading_Mechanisms_of_LiNiO2-Based_Lithium-Ion_Batteries_II_Diagnostic_Analysis_by_Electron_Microscopy_and_Spectroscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liu, H., et al. (2004). Origin of deterioration for LiNiO2 cathode material during storage in air.

ResearchGate. Available at: [Link]

PubMed. (2024). Exploring the Mechanisms of LiNiO2 Cathode Degradation by the

Electrolyte Interfacial Deprotonation Reaction. PubMed. Available at: [Link]

Liu, H., et al. (2016). Understanding the Degradation Mechanism of Lithium Nickel Oxide

Cathodes for Li-Ion Batteries. ACS Applied Materials & Interfaces. Available at: [Link]

Wang, C., et al. (2001). Drawbacks and improve ways of LiNiO2 as a cathode material for

lithium ion batteries. ResearchGate. Available at: [Link]

ACS Applied Materials & Interfaces. (2024). Exploring the Mechanisms of LiNiO2 Cathode

Degradation by the Electrolyte Interfacial Deprotonation Reaction. ACS Publications.

Available at: [Link]

ChemRxiv. (2022). Capacity Decay in LiNiO2: An Atomistic Kinetic Picture. ChemRxiv.

Available at: [Link]

Lin, F., et al. (2014). Surface reconstruction and chemical evolution of stoichiometric layered

cathode materials for lithium-ion batteries. Nature Communications. Available at: [Link]

ResearchGate. (2022). Reconstructions of the LiNiO 2 (001) surface corresponding to the

surface phases visited during (a−f) charge and (f′, g) discharge at room temperature.

ResearchGate. Available at: [Link]

Scilit. (2022). Mapping Reaction Mechanism During Overcharge of a LiNiO2/Graphite–

Silicon Lithium‐Ion Battery: A Correlative Operando Approach by Simultaneous Gas Analysis

and Synchrotron Scattering Techniques. Scilit. Available at: [Link]

ResearchGate. (2023). Understanding the High Voltage Behavior of LiNiO2 Through the

Electrochemical Properties of the Surface Layer. ResearchGate. Available at: [Link]

ResearchGate. (2020). Overcharge investigation of degradations and behaviors of large

format lithium ion battery with Li(Ni0.6Co0.2Mn0.2)O2 cathode. ResearchGate. Available at:

[Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.researchgate.net/publication/244533031_Origin_of_deterioration_for_LiNiO2_cathode_material_during_storage_in_air
https://pubmed.ncbi.nlm.nih.gov/39360098/
https://pubs.acs.org/doi/10.1021/acsami.6b08323
https://www.researchgate.net/publication/287315579_Drawbacks_and_improve_ways_of_LiNiO2_as_a_cathode_material_for_lithium_ion_batteries
https://pubs.acs.org/doi/full/10.1021/acsami.4c10458
https://chemrxiv.org/engage/chemrxiv/article-details/632cf974238d33055990264b
https://pubmed.ncbi.nlm.nih.gov/24670847/
https://www.researchgate.net/figure/Reconstructions-of-the-LiNiO-2-001-surface-corresponding-to-the-surface-phases-visited_fig5_359336829
https://scilit.net/article/10.1002/aenm.202103583
https://www.researchgate.net/publication/370001004_Understanding_the_High_Voltage_Behavior_of_LiNiO2_Through_the_Electrochemical_Properties_of_the_Surface_Layer
https://www.researchgate.net/publication/344558223_Overcharge_investigation_of_degradations_and_behaviors_of_large_format_lithium_ion_battery_with_LiNi06Co02Mn02O2_cathode
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ChemRxiv. (2024). Operando Characterisation of SEI Formation in Ni-Rich Lithium-Ion Cells

to Explore Ethylene Carbonate-Free Electrolyte Systems. ChemRxiv. Available at: [Link]

Office of Scientific and Technical Information. (2021). Elucidating and mitigating high-voltage

degradation cascades in cobalt-free LiNiO2 lithium-ion battery cathodes. OSTI.GOV.

Available at: [Link]

Ceder, G., et al. (2005). Effects of cationic substitution on structural defects in layered

cathode materials LiNiO2. Journal of Materials Chemistry. Available at: [Link]

ACS Applied Energy Materials. (2020). Electrochemical Properties and Crystal Structure of

Li+/H+ Cation-Exchanged LiNiO2. ACS Publications. Available at: [Link]

PubMed Central. (2024). SEI Formation and Lithium-Ion Electrodeposition Dynamics in

Lithium Metal Batteries via First-Principles Kinetic Monte Carlo Modeling. PMC. Available at:

[Link]

YouTube. (2021). What is the SEI, and what effect does it have on the battery?. Battery

Monday. Available at: [Link]

Chemistry of Materials. (2021). New Insights into Lithium Hopping and Ordering in LiNiO2

Cathodes during Li (De)intercalation. ACS Publications. Available at: [Link]

MDPI. (2019). Overcharge Cycling Effect on the Surface Layers and Crystalline Structure of

LiFePO4 Cathodes of Li-Ion Batteries. Energies. Available at: [Link]

ResearchGate. (2019). Structural Evolution and Formation Mechanism of LiNiO2 During

High-Temperature Solid-State Synthesis. ResearchGate. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://chemrxiv.org/engage/chemrxiv/article-details/65c5031b210878a94627197f
https://www.osti.gov/biblio/1841355
https://pubs.rsc.org/en/content/articlelanding/2005/jm/b414343f
https://pubs.acs.org/doi/10.1021/acsaem.0c00329
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10840134/
https://www.youtube.com/watch?v=hG84sVdYVv4
https://pubs.acs.org/doi/10.1021/acs.chemmater.1c03383
https://www.mdpi.com/1996-1073/12/24/4652
https://www.researchgate.net/publication/331189447_Structural_Evolution_and_Formation_Mechanism_of_LiNiO2_During_High-Temperature_Solid-State_Synthesis
https://www.benchchem.com/product/b084299?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. pubs.acs.org [pubs.acs.org]

2. pubs.acs.org [pubs.acs.org]

3. pubs.acs.org [pubs.acs.org]

4. researchgate.net [researchgate.net]

5. nagoya.repo.nii.ac.jp [nagoya.repo.nii.ac.jp]

6. researchgate.net [researchgate.net]

7. Effects of cationic substitution on structural defects in layered cathode materials LiNiO2 -
Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]

8. Exploring the Mechanisms of LiNiO2 Cathode Degradation by the Electrolyte Interfacial
Deprotonation Reaction - PMC [pmc.ncbi.nlm.nih.gov]

9. osti.gov [osti.gov]

10. Exploring the Mechanisms of LiNiO2 Cathode Degradation by the Electrolyte Interfacial
Deprotonation Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

11. pubs.acs.org [pubs.acs.org]

12. researchgate.net [researchgate.net]

13. Surface reconstruction and chemical evolution of stoichiometric layered cathode
materials for lithium-ion batteries - PubMed [pubmed.ncbi.nlm.nih.gov]

14. chemrxiv.org [chemrxiv.org]

15. Mechanism of the Loss of Capacity of LiNiO2 Electrodes for Use in Aqueous Li-Ion
Batteries: Unveiling a Fundamental Cause of Deterioration in an Aqueous Electrolyte through
In Situ Raman Observation - PubMed [pubmed.ncbi.nlm.nih.gov]

16. pubs.acs.org [pubs.acs.org]

17. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Understanding the Core Challenge: The Inherent
Instability of LiNiO₂]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084299/docs#understanding-the-core-challenge-the-
inherent-instability-of-linio]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://pubs.acs.org/doi/10.1021/acs.chemmater.1c02680
https://pubs.acs.org/doi/abs/10.1021/acsami.6b11111
https://pubs.acs.org/doi/abs/10.1021/acsaem.2c00012
https://www.researchgate.net/publication/244670730_Origin_of_deterioration_for_LiNiO2_cathode_material_during_storage_in_air
https://nagoya.repo.nii.ac.jp/record/18689/files/J_Electrochem_Soc_2009-Muto-A371-7.pdf
https://www.researchgate.net/publication/234848940_Capacity-Fading_Mechanisms_of_LiNiO2-Based_Lithium-Ion_Batteries_II_Diagnostic_Analysis_by_Electron_Microscopy_and_Spectroscopy
https://pubs.rsc.org/en/content/articlelanding/2014/ta/c4ta00637b
https://pubs.rsc.org/en/content/articlelanding/2014/ta/c4ta00637b
https://pmc.ncbi.nlm.nih.gov/articles/PMC11492167/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11492167/
https://www.osti.gov/servlets/purl/1877888
https://pubmed.ncbi.nlm.nih.gov/39366002/
https://pubmed.ncbi.nlm.nih.gov/39366002/
https://pubs.acs.org/doi/10.1021/acsami.4c10458
https://www.researchgate.net/publication/369919104_Understanding_the_High_Voltage_Behavior_of_LiNiO2_Through_the_Electrochemical_Properties_of_the_Surface_Layer
https://pubmed.ncbi.nlm.nih.gov/24670975/
https://pubmed.ncbi.nlm.nih.gov/24670975/
https://chemrxiv.org/doi/10.26434/chemrxiv.10002013
https://pubmed.ncbi.nlm.nih.gov/33258580/
https://pubmed.ncbi.nlm.nih.gov/33258580/
https://pubmed.ncbi.nlm.nih.gov/33258580/
https://pubs.acs.org/doi/10.1021/acsaem.0c00602
https://www.researchgate.net/publication/279765924_Drawbacks_and_improve_ways_of_LiNiO2_as_a_cathode_material_for_lithium_ion_batteries
https://www.benchchem.com/product/b084299/docs#understanding-the-core-challenge-the-inherent-instability-of-linio
https://www.benchchem.com/product/b084299/docs#understanding-the-core-challenge-the-inherent-instability-of-linio
https://www.benchchem.com/product/b084299/docs#understanding-the-core-challenge-the-inherent-instability-of-linio
https://www.benchchem.com/product/b084299/docs#understanding-the-core-challenge-the-inherent-instability-of-linio
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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